Methocarbamol-d5
Methocarbamol-d5
Methocarbamol-d5 is intended for use as an internal standard for the quantification of methocarbamol by GC- or LC-MS. Methocarbamol is an orally bioavailable skeletal muscle relaxant. In vivo, methocarbamol inhibits the ability of mice to remain on a vertical ladder for 1 minute (ED50 = 15 mg/kg) and decreases forelimb grip strength by 35.9% when administered at a dose of 500 mg/kg. It abolishes femoral nerve-stimulated polysynaptic reflex contractions of the cat tibialis anterior muscle and prolongs the mean refractory period of directly or indirectly stimulated skeletal muscle when administered at a dose of 200 mg/kg. Methocarbamol also selectively inhibits human carbonic anhydrase (CA) isoform I over CAII (IC50s = 70 and ~80,000 μM, respectively). Formulations containing methocarbamol have been used to treat skeletal muscle spasms.
Brand Name:
Vulcanchem
CAS No.:
1189699-70-4
VCID:
VC0027765
InChI:
InChI=1S/C11H15NO5/c1-15-9-4-2-3-5-10(9)16-6-8(13)7-17-11(12)14/h2-5,8,13H,6-7H2,1H3,(H2,12,14)/i6D2,7D2,8D
SMILES:
COC1=CC=CC=C1OCC(COC(=O)N)O
Molecular Formula:
C11H15NO5
Molecular Weight:
246.27 g/mol
Methocarbamol-d5
CAS No.: 1189699-70-4
Cat. No.: VC0027765
Molecular Formula: C11H15NO5
Molecular Weight: 246.27 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Methocarbamol-d5 is intended for use as an internal standard for the quantification of methocarbamol by GC- or LC-MS. Methocarbamol is an orally bioavailable skeletal muscle relaxant. In vivo, methocarbamol inhibits the ability of mice to remain on a vertical ladder for 1 minute (ED50 = 15 mg/kg) and decreases forelimb grip strength by 35.9% when administered at a dose of 500 mg/kg. It abolishes femoral nerve-stimulated polysynaptic reflex contractions of the cat tibialis anterior muscle and prolongs the mean refractory period of directly or indirectly stimulated skeletal muscle when administered at a dose of 200 mg/kg. Methocarbamol also selectively inhibits human carbonic anhydrase (CA) isoform I over CAII (IC50s = 70 and ~80,000 μM, respectively). Formulations containing methocarbamol have been used to treat skeletal muscle spasms. |
|---|---|
| CAS No. | 1189699-70-4 |
| Molecular Formula | C11H15NO5 |
| Molecular Weight | 246.27 g/mol |
| IUPAC Name | [1,1,2,3,3-pentadeuterio-2-hydroxy-3-(2-methoxyphenoxy)propyl] carbamate |
| Standard InChI | InChI=1S/C11H15NO5/c1-15-9-4-2-3-5-10(9)16-6-8(13)7-17-11(12)14/h2-5,8,13H,6-7H2,1H3,(H2,12,14)/i6D2,7D2,8D |
| Standard InChI Key | GNXFOGHNGIVQEH-RORPNYJOSA-N |
| Isomeric SMILES | [2H]C([2H])(C([2H])(C([2H])([2H])OC(=O)N)O)OC1=CC=CC=C1OC |
| SMILES | COC1=CC=CC=C1OCC(COC(=O)N)O |
| Canonical SMILES | COC1=CC=CC=C1OCC(COC(=O)N)O |
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